Cas no 654636-62-1 (3,7-Dioxa-4-aza-6-phosphanonanoic acid,4,5-bis(1,1-dimethylethyl)-6-ethoxy-2,2-dimethyl-, 6-oxide)

• Product Name: 3,7-Dioxa-4-aza-6-phosphanonanoic acid,4,5-bis(1,1-dimethylethyl)-6-ethoxy-2,2-dimethyl-, 6-oxide
• CAS No: 654636-62-1
• MF: C₁₇H₃₆NO₆P
• MW: 381.444606781006
• CID: 399203
• PubChem ID: 11407008
• Update Time: 2025-04-19

3,7-Dioxa-4-aza-6-phosphanonanoic acid,4,5-bis(1,1-dimethylethyl)-6-ethoxy-2,2-dimethyl-, 6-oxide Chemical and Physical Properties

Names and Identifiers

• 3,7-Dioxa-4-aza-6-phosphanonanoic acid,4,5-bis(1,1-dimethylethyl)-6-ethoxy-2,2-dimethyl-, 6-oxide
• DTXSID20889197
• 3,7-Dioxa-4-aza-6-phosphanonanoic acid, 4,5-bis(1,1-dimethylethyl)-6-ethoxy-2,2-dimethyl-, 6-oxide
• SCHEMBL521891
• 2-methyl-2-[N-t-butyl-N-(1-diethoxyphosphoryl-2,2-dimethylpropyl)aminoxy]propionic acid
• 654636-62-1

• Inchi： 1S/C17H36NO6P/c1-11-22-25(21,23-12-2)13(15(3,4)5)18(16(6,7)8)24-17(9,10)14(19)20/h13H,11-12H2,1-10H3,(H,19,20)
• InChI Key： LHCFAZQDKKRUDE-UHFFFAOYSA-N
• SMILES： P(C(C(C)(C)C)N(C(C)(C)C)OC(C(=O)O)(C)C)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 381.22802487g/mol
• Monoisotopic Mass: 381.22802487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85.3Ų